1-(2-Fluoro-4-hydroxy-3-methyl-phenyl)-ethanone

• Molecular Formula: C9H9FO2
• Molecular Weight: 168.16 g/mol
• IUPAC Name: 1-(2-fluoro-4-hydroxy-3-methylphenyl)ethanone
• InChI: InChI=1S/C9H9FO2/c1-5-8(12)4-3-7(6(2)11)9(5)10/h3-4,12H,1-2H3
• InChI Key: BFXFHCVUASXPIU-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC(=C1F)C(=O)C)O

Description

1-(2-Fluoro-4-hydroxy-3-methyl-phenyl)-ethanone is a useful research compound. Its molecular formula is C9H9FO2 and its molecular weight is 168.16 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A solution of 1.09 g (5.96 mmol) 1-(2-fluoro-4-methoxy-3-methyl-phenyl)-ethanone was dissolved in 12 ml acetic acid and 6 ml 62% aqueous HBr. The reaction mixture was stirred 2 h at room temperature and heated to 120° C. for 6 h, cooled, diluted with ether and neutralized carefully with aqueous saturated NaHCO3 (pH=8). Extraction of the water phase with ether (two times), washing with aqueous 10% NaCl, drying (Na2SO4) and evaporation gave 0.78 g of the crude product as a dark red gum.